Cas no 29385-43-1 (Tolyltriazole)

• Product Name: Tolyltriazole
• CAS No: 29385-43-1
• MF: C₁₄H₁₄N₆
• MW: 266.301161289215
• MDL: MFCD00167158
• CID: 53470
• PubChem ID: 87572707
• Update Time: 2025-10-24

Tolyltriazole Chemical and Physical Properties

Names and Identifiers

• 4-(p-Tolyl)-1H-1,2,3-triazole
• TTA
• 5-Methylbenzotriazole, Pract.
• 5-Methylbenzotriazole
• TOLYTRIAZOLE
• 1H-Benzotriazole,5-methyl-
• 5-Methyl-1H-1,2,3-benzotriazole
• 5-Methyl-1H-benzo-1,2,3-triazole
• 5-methyl-1h-benzotriazol
• m-Tolylazoimide
• Retrocure G
• Vulkalent TM
• COBRATEC(R) TT 100
• METHYL-1H-BENZOTRIAZOLE
• METHYL BENZOTRIAZOLE
• 1-H-METHYLBENZOTRIAZOLE
• TOLYLTRIAZOLE
• 1H-Benzotriazole,4(5)-methyl-
• 1H-Benzotriazole,4(or5)-methyl-
• Methyl-1H-benzotriazole (mixture)
• Methylbenzotriazole(TTA)
• cobratectt100
• Seetec T
• Stabinol MBTZ
• tdlyltriazole
• Tolutriazole
• Tolyltriazol
• TOLYLTRIAZOLES
• 5-Methyl-1,2,3-benzotriazole
• 甲基苯并三氮唑
• 甲基苯骈三氮唑
• 湖北甲基苯骈三氮唑(TTA)生产厂家行情价格
• 4-Methyl-1H-benzo[d][1,2,3]triazole
• 4-Methyl-1H-benzotriazole
• 4-Tolyltriazole
• 4-methyl-1H-1,2,3-benzotriazole
• 4-METHYLBENZOTRIAZOLE
• 1H-Benzotriazole, 4-methyl-
• 1H-Benzotriazole,7-methyl-
• QKK8999IZA
• CMGDVUCDZOBDNL-UHFFFAOYSA-N
• 7-methyl-1H-benzo[d][1,2,3]triazole
• DSSTox_CID_6171
• DSSTox_RID_78044
• DSSTox_GSID_26171
• 4-methyl-2H-benzotriazole
• Teltolytriazole
• Tolyltriazole (Granular)
• Tolyltriazole 99.0% min
• Tolyltriazole

• MDL： MFCD00167158
• Inchi： 1S/2C7H7N3/c1-5-2-3-6-7(4-5)9-10-8-6;1-5-3-2-4-6-7(5)9-10-8-6/h2*2-4H,1H3,(H,8,9,10)
• InChI Key： LBOQZDCAYYCJBU-UHFFFAOYSA-N
• SMILES： C12C=CC=C(C)C=1N=NN2.C12C=C(C=CC=1NN=N2)C

Computed Properties

• Exact Mass: 266.12800
• Monoisotopic Mass: 133.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.24
• Melting Point: 76-87 ºC
• Boiling Point: 160 ºC
• Flash Point: 210-212°C/12mm
• Refractive Index: 1.5341 (estimate)
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• Water Partition Coefficient: <0.01 g/100 mL at 18 ºC
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 83.14000
• LogP: 2.53260
• Solubility: water
• pka: 8.85[at 20 ℃]

Tolyltriazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22-S36/37/39
• RTECS：DM1300000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Tolyltriazole

Introduction to Tolyltriazole (CAS No: 29385-43-1)

Tolyltriazole, with the chemical identifier CAS No. 29385-43-1, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This heterocyclic organic compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms. The presence of a tolyl (methylphenyl) group at the para position of the triazole ring imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structure of Tolyltriazole (CAS No: 29385-43-1) consists of a benzene ring substituted with a triazole moiety. This architectural feature contributes to its reactivity and functionality, enabling diverse chemical transformations. The compound's stability under various conditions, coupled with its ability to participate in nucleophilic substitution reactions, makes it a versatile building block in organic synthesis.

In recent years, Tolyltriazole has garnered attention for its role in the development of novel pharmaceutical agents. Its triazole core is known to exhibit antimicrobial, antifungal, and anti-inflammatory properties. These attributes have prompted extensive research into its derivatives as potential therapeutic compounds. For instance, studies have shown that modifications of the tolyltriazole scaffold can enhance bioavailability and target specificity, leading to more effective drug candidates.

One of the most compelling aspects of Tolyltriazole (CAS No: 29385-43-1) is its utility in polymer chemistry. The compound's ability to act as a cross-linking agent has been explored in the development of advanced materials with improved mechanical strength and thermal stability. Researchers have incorporated tolyltriazole derivatives into polymer matrices to create coatings that exhibit exceptional durability and resistance to environmental degradation. These innovations highlight the compound's potential beyond traditional pharmaceutical applications.

The synthesis of Tolyltriazole involves multi-step organic reactions, typically starting from readily available precursors such as aniline derivatives and halogenated triazoles. The introduction of the tolyl group at the para position is achieved through selective aromatic substitution reactions, often employing palladium-catalyzed cross-coupling techniques. These synthetic methodologies have been optimized to ensure high yields and purity, facilitating further functionalization for tailored applications.

Recent advancements in computational chemistry have further enhanced the understanding of Tolyltriazole's reactivity and mechanism of action. Molecular modeling studies have provided insights into how the compound interacts with biological targets, such as enzymes and receptors. This knowledge has been instrumental in designing more potent analogs with improved pharmacokinetic profiles. The integration of computational tools with experimental data has accelerated the discovery process, making Tolyltriazole (CAS No: 29385-43-1) an even more attractive candidate for drug development.

The industrial significance of Tolyltriazole extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been investigated as components in crop protection agents due to their ability to inhibit microbial growth on plant surfaces. Additionally, the compound's role in catalysis has been explored, particularly in transition metal-catalyzed reactions where it serves as a ligand or co-catalyst.

In conclusion, Tolyltriazole (CAS No: 29385-43-1) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse functionalities, making it indispensable in synthetic chemistry, materials science, and drug development. As research continues to uncover new applications and optimize synthetic pathways, the importance of this compound is likely to grow even further.